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Compound of Interest

Compound Name: Isopulegyl acetate

Cat. No.: B1595335

Isopulegyl Acetate: Physicochemical Properties

Isopulegyl acetate is a chemical compound recognized for its characteristic sweet, mint-like
odor.[1] It exists as a clear, colorless liquid and is utilized in the flavor and fragrance industry.[1]
[2] This document outlines the core molecular properties of Isopulegyl acetate, providing
fundamental data for researchers and professionals in drug development and chemical
sciences.

Molecular Formula and Weight

The fundamental physicochemical properties of Isopulegyl acetate are summarized below.
These values are derived from its elemental composition and are critical for stoichiometric
calculations, analytical characterization, and formulation development.

Property Value Source

Molecular Formula C12H2002 PubChem[2], NIST[3]
Molecular Weight 196.29 g/mol PubChem[2], ChemicalBook[1]
Monoisotopic Mass 196.146329876 Da PubChem|[2]

Note: The molecular weight may vary slightly between sources due to differences in the atomic
weights used for calculation. The provided values are standard and widely accepted.

Methodology for Property Determination
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The molecular formula and weight of a compound like Isopulegyl acetate are not determined
via a singular experimental protocol but are rather fundamental properties derived from its
confirmed chemical structure.

 Structural Elucidation: Techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are employed to
determine the precise arrangement of atoms and bonds within the molecule.

o Formula Calculation: Once the structure is known (identifying 12 carbon atoms, 20 hydrogen
atoms, and 2 oxygen atoms), the molecular formula (C12H2003) is established.

o Weight Calculation: The molecular weight is calculated by summing the atomic weights of all
constituent atoms based on the molecular formula. For example: (12 x ~12.011) + (20 x
~1.008) + (2 x ~15.999) = 196.29 g/mol .

The logical derivation of these properties is illustrated in the diagram below.
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Structural Analysis
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Derivation of Molecular Properties for Isopulegyl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1595335?utm_src=pdf-body-img
https://www.benchchem.com/product/b1595335?utm_src=pdf-body
https://www.benchchem.com/product/b1595335?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. ISOPULEGYL ACETATE | 89-49-6 [chemicalbook.com]

2. Isopulegyl acetate | C12H2002 | CID 94579 - PubChem [pubchem.ncbi.nim.nih.gov]

3. Isopulegol acetate [webbook.nist.gov]

 To cite this document: BenchChem. [Isopulegyl acetate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595335#isopulegyl-acetate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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